Tomatidane

• Molecular Formula: C27H45NO
• Molecular Weight: 399.7 g/mol
• IUPAC Name: (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]
• InChI: InChI=1S/C27H45NO/c1-17-10-14-27(28-16-17)18(2)24-23(29-27)15-22-20-9-8-19-7-5-6-12-25(19,3)21(20)11-13-26(22,24)4/h17-24,28H,5-16H2,1-4H3/t17-,18-,19?,20+,21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key: KOZCINYDCJVLDW-LWXZRZDISA-N
• Isomeric SMILES: C[C@H]1CC[C@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CCC6[C@@]5(CCCC6)C)C)C)NC1
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCCC6)C)C)C)NC1

Description

Tomatidane is a spirosolane.

Scientific Research Applications

1. Auditory Processing Disorders (APD)

The Tomatis Method has been explored as a therapeutic intervention for Auditory Processing Disorders (APD). A study involving 41 subjects with APD demonstrated that the Tomatis Method, involving 90-hour protocol sessions, led to improvements in immediate auditory memory, auditory sequencing, interpretation of directions, auditory discrimination, and auditory cohesion. The findings suggest that the Tomatis Method can effectively serve as an intervention strategy for APD (Ross-Swain, 2007).

2. Autism Spectrum Disorders

The Tomatis Method has also been applied to children with autism. Studies have observed the method's influence on reducing symptomatology in autistic children, with improvements noted in anxiety characteristics, as well as progress in writing and reading skills (Pralong, Espinosa, & Trigo, 2014). However, another study exploring the effects of the Tomatis Method on language skills in children with autism reported no significant relationship between the treatment and language improvement, indicating the need for further research in this area (Corbett, Shickman, & Ferrer, 2008).

3. Musical Proficiency and Psychological Well-being

Research has indicated that the Tomatis Method may enhance listening aptitude, psychological well-being, and vocal quality in musicians. A study involving young adult musicians reported enhancements in listening aptitude, positive mood states, and reduced negative mood states. Moreover, vocal enhancement and improved musical proficiency were observed in participants who completed a Tomatis program consisting of 87.5 half-hour listening sessions along with counseling (du Plessis, Burger, Munro, Wissing, & Nel, 2001).

4. Learning Disorders and Dyslexia

The Tomatis Method has been utilized in the treatment of children with learning disorders, including developmental dyslexia. A study focusing on reading skills improvement through the Tomatis Listening Training found correlations between improved reading skills and aspects of visual and auditory memory (Malak, Mojs, Ziarko, Wieche, Sudoł, & Samborski, 2017).

5. Language Acquisition and Fluency

The Tomatis Method has been explored for its potential effects on second language (L2) reading fluency. A pilot study involving Taiwanese learners undergoing the Tomatis Method showed significant improvements in fluency, tone, stress, and intelligibility in L2 reading, although pronunciation did not significantly improve. The method also appeared to boost confidence and motivation in learning the target language (Chou, 2012).